[2-(2-Ethoxy-2-cyclopenten-1-yl)ethyl]benzene

• CAS No.: 346620-69-7
• Molecular Formula: C15H20O
• Molecular Weight: 216.32 g/mol
• IUPAC Name: 2-(2-ethoxycyclopent-2-en-1-yl)ethylbenzene
• InChI: InChI=1S/C15H20O/c1-2-16-15-10-6-9-14(15)12-11-13-7-4-3-5-8-13/h3-5,7-8,10,14H,2,6,9,11-12H2,1H3
• InChI Key: OCVRMERVZZPVSL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CCCC1CCC2=CC=CC=C2

Description

[2-(2-Ethoxy-2-cyclopenten-1-yl)ethyl]benzene is an organic compound featuring a benzene ring connected via an ethyl chain to a cyclopentenyl moiety, which is further substituted with an ethoxy group. Its structure combines aromatic, aliphatic, and cyclic ether components, making it a versatile candidate for applications in pharmaceuticals, agrochemicals, or material science.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key differences between [2-(2-Ethoxy-2-cyclopenten-1-yl)ethyl]benzene and analogous compounds from literature:

Compound Name	Molecular Formula	Key Functional Groups	Key Properties/Applications	Reference
[2-(2-Ethoxy-2-cyclopenten-1-yl)ethyl]benzene (Target)	~C₁₅H₂₀O*	Ethoxy, cyclopentenyl, ethyl linker	Hypothetical: Moderate polarity due to ethoxy; potential for ring-opening reactions. Applications in fragrances or polymer precursors.	N/A
1-ETHYNYL-2-METHOXYBENZENE	C₉H₈O	Methoxy, ethynyl	Linear ethynyl group (sp-hybridized) offers rigidity and electron-withdrawing effects. Used in click chemistry or as a synthetic intermediate .
1-Ethoxy-2-ethylbenzene	C₁₀H₁₄O	Ethoxy, ethyl	Ethyl and ethoxy groups on benzene enhance lipophilicity. Potential solvent or intermediate in organic synthesis .
1-(Bromomethyl)-2-(trifluoromethoxy)benzene	C₈H₆BrF₃O	Bromomethyl, trifluoromethoxy	Trifluoromethoxy (electron-withdrawing) increases stability; bromomethyl enables nucleophilic substitutions. Used in pharmaceuticals and coatings .
[2-(Ethenyloxy)ethoxy]benzene	C₁₀H₁₂O₂	Vinyl ether, ethoxy	Conjugated vinyl ether enhances reactivity in polymerization. Applications in adhesives or resins .

*Estimated based on structural composition.

Electronic and Steric Effects

• Ethoxy vs. Methoxy/Trifluoromethoxy : The target’s ethoxy group donates electrons via resonance, contrasting with 1-ETHYNYL-2-METHOXYBENZENE’s methoxy (milder electron-donating) and 1-(Bromomethyl)-2-(trifluoromethoxy)benzene’s trifluoromethoxy (strong electron-withdrawing) . This difference impacts electrophilic substitution rates and solubility.
• This may reduce reaction rates in sterically demanding environments but enable unique cycloaddition pathways.